Cas no 14610-49-2 (Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI))

14610-49-2 structure
Product name:Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)
Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)
- (7,10,13-trimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl) acetate
- A,10
- A,23(R),29-triol
- A,23R)-4-(Hydroxymethyl)-7-methoxy-4,9,14-trimethyl-19-norcholesta-5,24-diene-3,23-diol
- A,4
- A,7
- A,9
- A-Methoxycucurbita-5,24-diene-3
- balsaminol B
- CHEMBL1078437
- NSC136021
- NSC-136021
- SCHEMBL24102656
- DTXSID50932761
- 14610-49-2
- 7-methyl-3-oxoandrost-4-en-17-yl acetate
-
- Inchi: InChI=1S/C22H32O3/c1-13-11-15-12-16(24)7-9-21(15,3)18-8-10-22(4)17(20(13)18)5-6-19(22)25-14(2)23/h12-13,17-20H,5-11H2,1-4H3/t13?,17-,18-,19?,20-,21-,22-/m0/s1
- InChI Key: SFECWQWNBHMGCT-PGHKZXKPSA-N
- SMILES: CC(OC1CC[C@H]2[C@@H]3C(C)CC4=CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O)=O
Computed Properties
- Exact Mass: 344.23526
- Monoisotopic Mass: 344.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 4.1
Experimental Properties
- PSA: 43.37
- LogP: 4.69600
Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI) Related Literature
-
1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
14610-49-2 (Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)) Related Products
- 1449-61-2(Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-)
- 434-05-9(Metenolone acetate)
- 360-70-3(Nandrolone decanoate)
- 1045-69-8(Testosterone acetate)
- 302-23-8(Progesterone Acetate)
- 57-85-2(Testosterone propionate)
- 71-58-9(Medroxyprogesterone acetate)
- 5949-44-0(Testosterone undecanoate)
- 303-42-4(Metenolone enanthate)
- 2590-41-2(6-Dehydronandrolone acetate)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
